Cas no 701258-96-0 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 701258-96-0
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 6299955
• PubChem ID: 977924
• Update Time: 2025-05-19

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide
• SR-01000274836-1
• N-(1,3-dioxoisoindolin-4-yl)-2-(phenylthio)acetamide
• KUC108668N
• KSC-11-260-5
• F2537-1167
• SR-01000274836
• AB00346210-02
• N-(1,3-dioxoisoindol-4-yl)-2-phenylsulfanylacetamide
• AKOS003342717
• 701258-96-0

• Inchi： 1S/C16H12N2O3S/c19-13(9-22-10-5-2-1-3-6-10)17-12-8-4-7-11-14(12)16(21)18-15(11)20/h1-8H,9H2,(H,17,19)(H,18,20,21)
• InChI Key： FBINJLQUPVGXKT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(NC1=CC=CC2C(NC(C=21)=O)=O)=O

Computed Properties

• Exact Mass: 312.05686342g/mol
• Monoisotopic Mass: 312.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide

Comprehensive Guide to N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide (CAS No. 701258-96-0)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide (CAS No. 701258-96-0) is a specialized organic compound with a unique molecular structure that combines an isoindole-1,3-dione core with a phenylsulfanyl acetamide side chain. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its biological activity and binding affinity with specific protein targets.

The chemical properties of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide make it a valuable candidate for studying enzyme inhibition and signal transduction pathways. Its isoindole-1,3-dione moiety is known to interact with various biological receptors, while the phenylsulfanyl group enhances its solubility and bioavailability. These characteristics position this compound as a promising scaffold for designing novel therapeutic agents, particularly in areas such as oncology, inflammation, and neurodegenerative diseases.

In recent years, the demand for N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide has increased due to its potential role in addressing global health challenges. For instance, researchers are exploring its efficacy in targeting specific pathways involved in chronic diseases, which aligns with the growing focus on precision medicine. The compound's ability to modulate key biological processes makes it a subject of intense study in academic and industrial laboratories worldwide.

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide involves multi-step organic reactions, including the condensation of 4-amino-1,3-dihydroisoindole-1,3-dione with 2-(phenylsulfanyl)acetyl chloride. Advanced purification techniques, such as column chromatography and recrystallization, are employed to ensure high purity and yield. The compound's stability under various conditions has been extensively studied, making it suitable for long-term storage and experimental use.

From a commercial perspective, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide is available through specialized chemical suppliers who cater to the research and development sector. Its pricing and availability may vary depending on the scale of purchase and the supplier's location. Researchers are advised to verify the compound's purity and specifications before procurement, as these factors can significantly impact experimental outcomes.

The future prospects of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide are closely tied to advancements in medicinal chemistry and drug design. As computational methods, such as molecular docking and AI-driven drug discovery, continue to evolve, this compound may play a pivotal role in identifying new therapeutic targets. Its structural versatility allows for further derivatization, opening doors to innovative applications in biotechnology and materials science.

For researchers seeking detailed information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide, it is essential to consult peer-reviewed journals, patent databases, and chemical catalogs. These resources provide insights into the compound's synthesis, characterization, and potential applications. Additionally, collaboration with experts in the field can facilitate a deeper understanding of its mechanistic properties and therapeutic potential.

In summary, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-2-(phenylsulfanyl)acetamide (CAS No. 701258-96-0) represents a fascinating area of research with broad implications for science and medicine. Its unique chemical structure, combined with its biological relevance, makes it a compound of significant interest to the scientific community. As research progresses, this molecule may unlock new possibilities in drug development and beyond.